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Compound of Interest

Compound Name: ML346

Cat. No.: B15582953

Get Quote

Disclaimer: This document provides a general guide for the proper disposal of ML346 based on

available chemical data and standard laboratory safety protocols. A specific Safety Data Sheet

(SDS) for ML346 was not publicly available at the time of this writing. Researchers must

consult their institution's specific Safety Data Sheet (SDS) and waste management guidelines

provided by their Environmental Health and Safety (EHS) department before handling or

disposing of this chemical. The procedures outlined here should be adapted to comply with all

local, state, and federal regulations.

Essential Safety and Logistical Information
ML346 is a research chemical belonging to the barbituric acid scaffold, known as an activator

of Hsp70 expression.[1] While it is shipped as a non-hazardous chemical for transport

purposes, once used in a laboratory setting—especially when dissolved in solvents like

Dimethyl Sulfoxide (DMSO)—it must be treated as chemical waste.[2] Adherence to proper

disposal protocols is essential to ensure personnel safety and environmental protection.

Pre-Disposal and Handling
Before beginning any disposal process, ensure you are operating in a well-ventilated area,

preferably within a chemical fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15582953#bc-rfq
https://www.benchchem.com/product/b15582953/docs?utm_src=pdf-body#proper-disposal-procedures-for-ml346
https://www.benchchem.com/product/b15582953/docs?utm_src=pdf-body#proper-disposal-procedures-for-ml346
https://www.benchchem.com/product/b15582953/docs?utm_src=pdf-body#proper-disposal-procedures-for-ml346
https://www.medkoo.com/products/12126
https://www.sun-shinechem.com/Details/ML346/2653/100872-83-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves (Butyl gloves are

recommended when working with DMSO, as it can easily penetrate standard nitrile gloves).

[3]

Container Management: Keep ML346 in its original container when not in use. Waste

materials should be stored in designated, sealed, and clearly labeled containers. Do not mix

ML346 waste with other chemical waste streams unless explicitly permitted by your

institution's EHS guidelines.

Solvent Considerations: ML346 is commonly dissolved in DMSO.[1][4] DMSO is a

combustible liquid that can penetrate the skin and may carry dissolved chemicals into the

body.[5] Therefore, solutions of ML346 in DMSO must be handled as hazardous waste.

Quantitative Data Summary
The following table summarizes the available quantitative and qualitative data for ML346.

Property Value / Guideline Source(s)

Chemical Name

(E)-5-(3-(4-

methoxyphenyl)allylidene)pyri

midine-2,4,6(1H,3H,5H)-trione

[1]

Molecular Formula C14H12N2O4 [1][4]

Molecular Weight 272.26 g/mol [1][4]

Appearance Orange to red solid powder [1]

Solubility Soluble in DMSO [1][2][4]

Storage (Solid)

Short-term (days-weeks): 0 -

4°C, dry and dark. Long-term

(months-years): -20°C.

[1]

Purity ≥98% [2]
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This protocol provides a generalized procedure for disposing of waste containing ML346.

Step 1: Segregation

Immediately after use, segregate all waste materials contaminated with ML346. This

includes:

Unused or expired solid ML346 powder.

Solutions of ML346, typically in DMSO.

Contaminated labware such as pipette tips, vials, flasks, and gloves.

Contaminated cleaning materials (e.g., absorbent pads used for a spill).

Step 2: Containerization

Solid Waste: Place unused solid ML346 and contaminated disposable labware (gloves,

pipette tips, etc.) into a designated, leak-proof hazardous waste container for solids. This is

often a plastic-lined cardboard box or a dedicated plastic drum.

Liquid Waste: Pour solutions of ML346 in DMSO into a designated, sealed, and properly

vented hazardous liquid waste container. This container must be compatible with organic

solvents. Never pour ML346 solutions down the drain.[6]

Sharps Waste: Any sharps (needles, scalpels) contaminated with ML346 must be placed in a

designated, puncture-proof sharps container.

Step 3: Labeling

Clearly label each waste container with a hazardous waste tag as required by your

institution.

The label must include:

The words "Hazardous Waste."
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The full chemical name: "ML346 ((E)-5-(3-(4-methoxyphenyl)allylidene)pyrimidine-

2,4,6(1H,3H,5H)-trione)" and the solvent ("Dimethyl Sulfoxide").

The approximate concentration and volume of the contents.

The date of accumulation.

The name of the principal investigator and laboratory contact information.

Step 4: Storage

Store the sealed and labeled waste containers in a designated, secure, and well-ventilated

Satellite Accumulation Area (SAA) within the laboratory.

Ensure containers are stored away from heat, sparks, or open flames, as DMSO is

combustible.[5]

Step 5: Collection and Disposal

Once the waste container is full (typically 75-80% capacity), or as per your institution's policy,

arrange for collection.

Contact your institution's EHS department or licensed hazardous waste disposal contractor

to schedule a pickup. They will ensure the waste is transported and disposed of in

accordance with all applicable regulations, likely through high-temperature incineration or

other chemical neutralization methods.[7]
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Parameter Guideline

Waste Classification Hazardous Chemical Waste

Waste Segregation
Isolate from other waste streams (e.g.,

biohazardous, radioactive, regular trash).

Container Type
Solid: Lined, sealed container. Liquid: Solvent-

compatible, sealed container.

Primary Disposal Route
Collection by institutional EHS or licensed

hazardous waste contractor.

Drain Disposal Strictly Prohibited.[6]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of ML346 waste in

a laboratory setting.
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Caption: Logical workflow for the safe disposal of ML346 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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